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Compound of Interest

Compound Name: 2,3-Dimethyl-3-hexene

Cat. No.: B12001602 Get Quote

An In-depth Technical Guide to 2,3-Dimethyl-3-
hexene
This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and reactivity of 2,3-Dimethyl-3-hexene. The content is tailored for

researchers, scientists, and drug development professionals, offering detailed information and

methodologies.

Core Properties of 2,3-Dimethyl-3-hexene
2,3-Dimethyl-3-hexene is an unsaturated hydrocarbon with the chemical formula C8H16 and a

molecular weight of approximately 112.21 g/mol .[1][2][3][4][5] It exists as two geometric

isomers, (E)-2,3-Dimethyl-3-hexene and (Z)-2,3-Dimethyl-3-hexene, due to the restricted

rotation around the carbon-carbon double bond.

Data Presentation: Physicochemical Properties
The following table summarizes the key quantitative data for the isomers of 2,3-Dimethyl-3-
hexene.
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Property (E)-2,3-Dimethyl-3-hexene (Z)-2,3-Dimethyl-3-hexene

Molecular Formula C8H16 C8H16

Molecular Weight 112.2126 g/mol [2][3] 112.2126 g/mol [4]

IUPAC Name (E)-2,3-dimethylhex-3-ene (Z)-2,3-dimethylhex-3-ene

CAS Registry Number 19550-88-0[2] 59643-75-3

Synthesis of 2,3-Dimethyl-3-hexene
The synthesis of 2,3-Dimethyl-3-hexene can be achieved through various methods, with the

acid-catalyzed dehydration of 3,4-dimethyl-3-hexanol being a common approach. This reaction

typically yields a mixture of (E) and (Z) isomers, with the trans product often being the major

isomer due to steric reasons.[6]

Experimental Protocol: Acid-Catalyzed Dehydration of
3,4-Dimethyl-3-hexanol (Representative Protocol)
This protocol is a representative example of an acid-catalyzed dehydration to synthesize 2,3-
Dimethyl-3-hexene.

Materials:

3,4-dimethyl-3-hexanol

Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

Anhydrous calcium chloride (or other suitable drying agent)

Saturated sodium bicarbonate solution

Distillation apparatus

Separatory funnel

Round-bottom flask
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Heating mantle

Procedure:

Place 3,4-dimethyl-3-hexanol into a round-bottom flask.

Slowly add a catalytic amount of concentrated sulfuric acid or phosphoric acid to the alcohol

while swirling.

Set up a simple distillation apparatus with the round-bottom flask.

Heat the mixture gently using a heating mantle. The alkene product will distill as it is formed.

Collect the distillate in a flask cooled in an ice bath.

Transfer the distillate to a separatory funnel and wash it with a saturated sodium bicarbonate

solution to neutralize any remaining acid.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous calcium chloride.

Filter to remove the drying agent and purify the resulting 2,3-Dimethyl-3-hexene by

fractional distillation.

Logical Relationship of Dehydration Synthesis
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Caption: Acid-catalyzed dehydration of 3,4-dimethyl-3-hexanol.

Reactivity of 2,3-Dimethyl-3-hexene
The carbon-carbon double bond in 2,3-Dimethyl-3-hexene is a region of high electron density,

making it susceptible to attack by electrophiles. Consequently, it readily undergoes electrophilic

addition reactions.

Experimental Protocol: Electrophilic Addition of HBr to
2,3-Dimethyl-3-hexene (Representative Protocol)
This protocol provides a representative method for the addition of hydrogen bromide to 2,3-
Dimethyl-3-hexene. This reaction is expected to follow Markovnikov's rule, where the bromine

atom adds to the more substituted carbon of the double bond.

Materials:

2,3-Dimethyl-3-hexene (as a mixture of E/Z isomers or a single isomer)

Hydrogen bromide (HBr) in acetic acid or as a gas

Inert solvent (e.g., dichloromethane or hexane)
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Sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Gas inlet tube (if using HBr gas)

Procedure:

Dissolve 2,3-Dimethyl-3-hexene in an inert solvent in a round-bottom flask equipped with a

magnetic stirrer.

Cool the solution in an ice bath.

Slowly bubble HBr gas through the solution or add a solution of HBr in acetic acid dropwise

with stirring.

Continue the addition until the reaction is complete (monitored by TLC or GC).

Allow the reaction mixture to warm to room temperature.

Wash the mixture with a sodium bicarbonate solution to neutralize excess acid.

Wash with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter and remove the solvent under reduced pressure to obtain the crude product, 3-bromo-

2,3-dimethylhexane.

The product can be purified by distillation if necessary.

Signaling Pathway for Electrophilic Addition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12001602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12001602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

